Cas no 2319892-93-6 (2-2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo1,5-d1,2,4triazin-5-yl-N-(butan-2-yl)acetamide)

• Product Name: 2-2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo1,5-d1,2,4triazin-5-yl-N-(butan-2-yl)acetamide
• CAS No: 2319892-93-6
• MF: C₁₇H₁₈BrN₅O₂
• MW: 404.261122226715
• CID: 5327618
• Update Time: 2025-07-23

2-2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo1,5-d1,2,4triazin-5-yl-N-(butan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-(4-bromophenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)-N-(sec-butyl)acetamide
• 2-[2-(4-bromophenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-butan-2-ylacetamide
• 2-2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo1,5-d1,2,4triazin-5-yl-N-(butan-2-yl)acetamide

• Inchi： 1S/C17H18BrN5O2/c1-3-11(2)20-16(24)9-22-17(25)15-8-14(21-23(15)10-19-22)12-4-6-13(18)7-5-12/h4-8,10-11H,3,9H2,1-2H3,(H,20,24)
• InChI Key： LJQQFLCEXCVRPF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=C2C(N(CC(NC(C)CC)=O)N=CN2N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 535
• XLogP3: 3
• Topological Polar Surface Area: 79.6

Additional information on 2-2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo1,5-d1,2,4triazin-5-yl-N-(butan-2-yl)acetamide

Comprehensive Analysis of 2-2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl-N-(butan-2-yl)acetamide (CAS No. 2319892-93-6)

The compound 2-2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl-N-(butan-2-yl)acetamide (CAS No. 2319892-93-6) is a highly specialized organic molecule with a unique structural framework. Its pyrazolo[1,5-d][1,2,4]triazine core, combined with a 4-bromophenyl substituent and an N-(butan-2-yl)acetamide side chain, makes it a subject of interest in pharmaceutical and agrochemical research. This compound exemplifies the growing demand for heterocyclic compounds in drug discovery, particularly in targeting kinase inhibitors and enzyme modulators.

Recent trends in AI-driven drug discovery have highlighted the importance of such small-molecule scaffolds. Researchers are increasingly leveraging computational chemistry tools to predict the bioactivity of derivatives like CAS 2319892-93-6. Questions such as "How do pyrazolo-triazine derivatives interact with biological targets?" or "What are the synthetic routes for bromophenyl-containing acetamides?" are frequently searched in academic databases, reflecting the compound's relevance in modern medicinal chemistry.

The 4-bromophenyl moiety in this molecule is particularly noteworthy. Brominated aromatic systems are often employed in cross-coupling reactions, a hot topic in green chemistry due to their role in C-C bond formation. This aligns with the industry's shift toward sustainable synthesis methods, a recurring theme in forums like "How to optimize Suzuki-Miyaura reactions for bromoarenes?". The compound's butan-2-yl acetamide segment also opens discussions on lipophilicity optimization, a critical factor in drug permeability studies.

From a spectroscopic characterization perspective, CAS 2319892-93-6 presents intriguing challenges. Its multicyclic system requires advanced techniques like 2D NMR or high-resolution mass spectrometry for unambiguous identification. These aspects resonate with queries such as "How to differentiate pyrazolo-triazine isomers?"—a common pain point for analytical chemists. The compound's oxo group further contributes to its hydrogen-bonding capacity, a feature exploited in crystal engineering and co-crystal design.

In the context of intellectual property, derivatives of pyrazolo[1,5-d][1,2,4]triazines have been patented for applications ranging from anticancer agents to anti-inflammatory drugs. While 2319892-93-6 itself may not yet be commercialized, its structural analogs are frequently cited in patent literature, driving searches like "Novel triazine-based therapeutics 2024". This underscores the compound's potential as a lead structure in hit-to-lead optimization campaigns.

Environmental and ADMETox profiling (Absorption, Distribution, Metabolism, Excretion, and Toxicology) of such compounds is another emerging focus area. With regulatory agencies emphasizing ICH M7 guidelines for mutagenic impurities, researchers are keen to understand the degradation pathways of brominated heterocycles. This ties into broader discussions on benign-by-design molecules—a trending topic in pharmaceutical sustainability initiatives.

In summary, 2-2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl-N-(butan-2-yl)acetamide represents a fascinating case study at the intersection of synthetic chemistry, drug design, and materials science. Its structural complexity and functional group diversity make it a valuable candidate for interdisciplinary research, addressing both fundamental questions and applied challenges in the life sciences sector.